5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
Description
5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide is a chemical compound with the molecular formula C8H4Cl2N4OS . It has a molecular weight of 275.11456 .
Molecular Structure Analysis
The molecular structure of 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide involves a thiadiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The thiadiazole ring is a bioisostere of pyrimidine, which is the skeleton of three nucleic bases .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide include its molecular weight of 275.11 and its molecular formula of C8H4Cl2N4OS . Other specific properties such as boiling point, melting point, and density are not available in the search results.Future Directions
Thiadiazole derivatives, including 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide, have been the subject of considerable interest for designing new antitumor agents . They have shown significant therapeutic potential and a wide range of therapeutic activities . Therefore, future research may focus on exploring these properties further and developing new compounds with improved efficacy and safety profiles.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide involves the reaction of 5,6-dichloro-3-pyridinecarboxylic acid with thiosemicarbazide followed by cyclization to form the thiadiazole ring. The resulting compound is then acylated with acetic anhydride to form the final product.", "Starting Materials": [ "5,6-dichloro-3-pyridinecarboxylic acid", "thiosemicarbazide", "acetic anhydride", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Dissolve 5,6-dichloro-3-pyridinecarboxylic acid in sulfuric acid and add thiosemicarbazide. Heat the mixture to 100°C for 2 hours to form the thiadiazole ring.", "Step 2: Cool the mixture and add sodium acetate to neutralize the solution.", "Step 3: Filter the resulting solid and wash with water to obtain the crude product.", "Step 4: Dissolve the crude product in acetic anhydride and heat the mixture to 80°C for 2 hours to acylate the thiadiazole ring.", "Step 5: Cool the mixture and add water to precipitate the final product.", "Step 6: Filter the product and wash with water to obtain the pure 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide." ] } | |
CAS RN |
1019384-83-8 |
Molecular Formula |
C8H4Cl2N4OS |
Molecular Weight |
275.1 |
Purity |
95 |
Origin of Product |
United States |
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